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Compound of Interest

Compound Name: (1-Aminocyclobutyl)methanol

Cat. No.: B068218

An In-depth Technical Guide to (1-Aminocyclobutyl)methanol Hydrochloride: Properties,
Synthesis, and Applications

Introduction

(1-Aminocyclobutyl)methanol hydrochloride is a specialized chemical compound that serves
as a crucial building block in modern organic synthesis and medicinal chemistry. Its rigid, three-
dimensional cyclobutane core imparts unique conformational constraints into molecules, a
feature highly sought after by drug development professionals seeking to optimize ligand-
receptor interactions and improve pharmacokinetic profiles. This guide provides a
comprehensive technical overview of its core properties, plausible synthetic routes, analytical
characterization, key applications, and essential safety protocols, designed for researchers,
scientists, and professionals in the pharmaceutical industry.

Physicochemical and Structural Properties

(1-Aminocyclobutyl)methanol hydrochloride is a crystalline solid at room temperature. The
hydrochloride salt form enhances its stability and improves its solubility in aqueous media,
making it more convenient for handling and use in various reaction conditions.[1] The
molecule's structure features a primary amine and a primary alcohol attached to the same
quaternary carbon of a cyclobutane ring, providing two distinct points for chemical modification.
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The fundamental properties of (1-Aminocyclobutyl)methanol hydrochloride are summarized
in the table below for quick reference.

Property Value Source(s)

CAS Number 1392213-15-8 [2][3]

Molecular Formula CsH12CINO [2][3][4]

Molecular Weight 137.61 g/mol [2][3]
1-

IUPAC Name aminocyclobutyl)methanol;hydr  [2]
ochloride

Appearance Crystalline solid

Melting Point ~130-132 °C

Solubility Moderately soluble in water

Purity Typically =95% [5]

Storage Temperature Room temperature; cool, dry 61171

place

Synthesis and Mechanistic Insights

The synthesis of complex cyclobutane-containing amino acids and their derivatives is an area
of active research.[8][9][10] While proprietary industrial methods for producing (1-
Aminocyclobutyl)methanol hydrochloride may vary, a common and logical approach involves
the strategic construction of the cyclobutane ring, often through photochemical [2+2]
cycloaddition reactions, followed by functional group interconversion.[8][11][12]

Proposed Synthetic Workflow

A plausible synthetic pathway begins with the formation of a cyclobutane intermediate, which is
then elaborated to introduce the required amino and methanol functionalities. The rationale for

this multi-step approach is to control regioselectivity and stereochemistry, which are critical for

the final compound's utility in pharmaceutical applications.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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